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Compound of Interest

Compound Name: Methyl-PEG3-Ald

Cat. No.: B11895706

For researchers, scientists, and drug development professionals, the proper handling and
disposal of specialized chemical reagents like Methyl-PEG3-Aldehyde (m-PEG3-aldehyde) are
paramount for ensuring laboratory safety and environmental compliance. This guide provides a
comprehensive overview of the essential safety protocols and step-by-step disposal
procedures for this compound.

Chemical and Physical Properties

Methyl-PEG3-Aldehyde is a PEG-based linker commonly used in the synthesis of PROTACs
(Proteolysis Targeting Chimeras) and for the PEGylation of proteins and other biomolecules.[1]
[2] Its hydrophilic nature enhances the solubility of molecules in agueous media.[1][2]
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Property Value Reference
Chemical Formula C8H1604 [1]
Molecular Weight 176.21 g/mol

CAS Number 356066-46-1

Appearance Not Specified

Purity >95% to 99.83%

Solubility Soluble in Water, DMSO,

DCM, DMF

Storage Conditions

Short term (days to weeks) at
0-4°C; Long term (months to
years) at -20°C. For stock
solutions, -80°C for 6 months
or -20°C for 1 month is

recommended.

Hazard Identification and Safety Precautions

According to the Global Harmonized System (GHS) classification, Methyl-PEG3-Aldehyde is

considered hazardous.

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Personal Protective Equipment (PPE) and Handling:
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e Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.
Ensure accessible safety shower and eye wash stations.

o Eye/Face Protection: Wear safety goggles or a face shield.
» Skin Protection: Wear chemical-resistant gloves and protective clothing.

o Respiratory Protection: Avoid breathing dust, fumes, gas, mist, vapors, or spray. If
necessary, use an approved mask or respirator.

o General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke when
using this product. Contaminated clothing should be washed before reuse.

Experimental Protocol: Spill Management
In the event of a spill, follow these procedures:

o Evacuate and Ventilate: Evacuate personnel from the immediate area and ensure adequate
ventilation.

» Containment: Prevent further leakage or spillage. Keep the material away from drains and
water courses.

» Absorption: For small spills, absorb the material with an inert absorbent such as vermiculite,
sand, or diatomite.

o Collection: Place the absorbed material into a sealed, appropriate container for disposal.

o Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol. Wash
the spill site after material pickup is complete.

Disposal Procedures

The disposal of Methyl-PEG3-Aldehyde and its waste must be conducted in accordance with
local, state, and federal regulations. Do not dispose of down the drain unless permitted by local
authorities. It is recommended to engage a licensed professional waste disposal company.

Step-by-Step Disposal Protocol:
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» Waste Segregation: Collect waste Methyl-PEG3-Aldehyde and any contaminated materials
(e.g., absorbent, gloves, labware) in a dedicated, properly labeled, and sealed container.

» Container Requirements: Ensure the waste container is chemically compatible with the
material, free from damage, and has a secure, leak-proof closure.

o Storage of Waste: Store the sealed waste container in a well-ventilated and designated
chemical waste storage area, away from incompatible materials.

» Professional Disposal: Arrange for the collection and disposal of the chemical waste through
a licensed and certified hazardous waste disposal company.

» Documentation: Maintain records of waste generation and disposal in compliance with
regulatory requirements.

Below is a logical workflow for the proper disposal of Methyl-PEG3-Aldehyde.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b11895706?utm_src=pdf-body
https://www.benchchem.com/product/b11895706?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11895706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Start: Unused or Waste
Methyl-PEG3-Ald

Wear Appropriate PPE:
Gloves, Goggles, Lab Coat

Segregate Waste into a
Dedicated, Labeled Container

Check for Spills or Leaks

Yes

Securely Seal the

Waste Container Follow Spill Cleanup Protocol

Store in a Designated
Chemical Waste Area

Contact Licensed Waste
Disposal Company

Complete Waste
Disposal Documentation

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Methyl-PEG3-Aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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